7-Hydroxy-5-oxo-4,5-dihydro-thieno[3,2-b]pyridine-6-carbonitrile

• CAS No.: 74695-38-8
• Molecular Formula: C8H4N2O2S
• Molecular Weight: 192.20
• IUPAC Name: 7-hydroxy-5-oxo-4H-thieno[3,2-b]pyridine-6-carbonitrile
• InChI: InChI=1S/C8H4N2O2S/c9-3-4-6(11)7-5(1-2-13-7)10-8(4)12/h1-2H,(H2,10,11,12)
• InChI Key: TZOFGUGBZVMWIR-UHFFFAOYSA-N
• SMILES: C1=CSC2=C1NC(=O)C(=C2O)C#N

Description

7-Hydroxy-5-oxo-4,5-dihydro-thieno[3,2-b]pyridine-6-carbonitrile is a useful research compound. Its molecular formula is C8H4N2O2S and its molecular weight is 192.20. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium ethoxide (3.10 g, 45.62 mmol) was added to a solution of 3-(2-cyano-acetylamino)-thiophene-2-carboxylic acid methyl ester (24) (3.10 g, 45.62 mmol) in anhydrous ethanol and refluxed overnight. The solution was cooled and excess solvent was distilled off. The residue was dissolved in water and acidified to pH 2 by cold diluted HCl solution. The solids formed were filtered, washed by cold water, and dried under vacuum at room temperature to yield 6.7 g (84%) of 7-hydroxy-5-oxo-4,5-dihydro-thieno[3,2-b]pyrdine-6-carbonitrile as white solids. MP>300° C.; 1H NMR (400 MHz, DMSO-d6) δ 6.96 (d, J=5.2 Hz, 1H), 8.04 (d, J=5.2 Hz, 1H), 12.10 (s, 1H) ppm; MS mz=193 amu(M++1).